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For Researchers, Scientists, and Drug Development Professionals

Introduction

10,12-Hexadecadienal is a naturally occurring long-chain fatty aldehyde that plays a crucial
role as a sex pheromone in a variety of insect species. Its potent and specific biological activity
has made it a subject of interest for research in chemical ecology, neurobiology, and as a
potential tool for integrated pest management. This technical guide provides an in-depth
overview of the chemical properties, synthesis, and the molecular mechanisms underlying the
biological activity of 10,12-Hexadecadienal, with a focus on its various stereoisomers.

Chemical Identification and Properties

The molecular formula for 10,12-Hexadecadienal is C16H280.[1][2][3] The biological activity of
this compound is highly dependent on the stereochemistry of the two double bonds at positions
10 and 12. Several isomers exist, with the (10E, 12E), (10E, 12Z), (10Z, 12E), and (10Z, 122)
forms being the most studied. The CAS number is specific to each isomer.
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(10E, 12E)-10,12-

(10Z, 12E)-10,12-

(10z, 127)-10,12-

Property . . .
Hexadecadienal Hexadecadienal Hexadecadienal
CAS Number 69977-24-8[1][4] 69977-23-7[5] Not readily available
Molecular Formula C16H280[1][2][3] C16H280[5] C16H2580[3]
Molecular Weight (
236.39[1][2] 236.39[5] 236.39[3]
g/mol)
Boiling Point (°C at ] ) ] ]
339.9[4] Not readily available Not readily available
760 mmHg)
Flash Point (°C) 167.9[4] Not readily available Not readily available
Density (g/cm?3) 0.852[4] Not readily available Not readily available

Biological Activity and Quantitative Data

10,12-Hexadecadienal is a potent insect sex pheromone. For instance, the (10E, 12Z)-isomer,
also known as bombykal, is a component of the sex pheromone of the silkworm moth, Bombyx
mori.[1] It is detected by specialized olfactory receptors on the antennae of male moths,
triggering a behavioral response. The (E,E)-isomer has been identified as a female sex
pheromone component of the spiny bollworm, Earias insulana.

Electrophysiological studies, such as electroantennography (EAG), have been used to quantify
the response of insect antennae to different isomers and concentrations of 10,12-
Hexadecadienal.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://pubmed.ncbi.nlm.nih.gov/15692016/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4642727/
https://en.wikipedia.org/wiki/Insect_pheromones
https://pubmed.ncbi.nlm.nih.gov/15692016/
https://www.frontiersin.org/journals/cellular-neuroscience/articles/10.3389/fncel.2018.00425/full
https://www.frontiersin.org/journals/ecology-and-evolution/articles/10.3389/fevo.2022.797287/full
https://en.wikipedia.org/wiki/Insect_pheromones
https://www.frontiersin.org/journals/ecology-and-evolution/articles/10.3389/fevo.2022.797287/full
https://pubmed.ncbi.nlm.nih.gov/15692016/
https://www.frontiersin.org/journals/cellular-neuroscience/articles/10.3389/fncel.2018.00425/full
https://en.wikipedia.org/wiki/Insect_pheromones
https://www.frontiersin.org/journals/ecology-and-evolution/articles/10.3389/fevo.2022.797287/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC4642727/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4642727/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4642727/
https://www.benchchem.com/product/b134115?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/15692016/
https://www.benchchem.com/product/b134115?utm_src=pdf-body
https://www.benchchem.com/product/b134115?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b134115?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Antennal
Organism Isomer Concentration Response Reference
(mV)
: (10E, 127)- -
Bombyx mori _ Fictional data for
Hexadecadienal 103 ug ~1.5 ) )
(male) illustration
(Bombykal)
. (10E, 122)- -
Bombyx mori ) Fictional data for
Hexadecadienal 103 pg ~5.0 ) ]
(male) illustration
(Bombykal)
. (10E, 122)- -
Bombyx mori ) Fictional data for
Hexadecadienal 1071 ug ~12.0 ) ]
(male) illustration
(Bombykal)
Earias insulana (10E, 12E)- Fictional data for
: 1ug ~0.8 : .
(male) Hexadecadienal illustration
Earias insulana (10E, 12E)- Fictional data for
: 10 ug ~2.5 : .
(male) Hexadecadienal illustration

Note: The quantitative data in this table is illustrative and based on typical dose-response
relationships observed in EAG studies. Actual values can vary depending on the specific
experimental setup.

Signaling Pathway of Pheromone Reception

The detection of 10,12-Hexadecadienal by insect olfactory sensory neurons involves a
sophisticated signaling cascade. The pheromone molecule is first captured and solubilized by
pheromone-binding proteins (PBPs) within the sensillar lymph. The PBP-pheromone complex
then interacts with a specific olfactory receptor (OR) located on the dendritic membrane of the
neuron. This OR is typically a heterodimer, composed of a specific pheromone-binding subunit
and a highly conserved co-receptor (Orco). The binding of the pheromone to the OR-Orco
complex can trigger the opening of an ion channel, leading to depolarization of the neuronal
membrane and the generation of an action potential. Some evidence also suggests the
involvement of metabotropic signaling pathways, where the activated receptor engages G-
proteins (specifically Gq), leading to the activation of phospholipase C (PLC) and the
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subsequent production of inositol trisphosphate (IP3) and diacylglycerol (DAG). These second
messengers can then modulate ion channel activity.
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Electroantennography (EAG) Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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